Cas no 305808-14-4 (2-formylbenzenesulfonic acid, sodium salt hydrate)

• Product Name: 2-formylbenzenesulfonic acid, sodium salt hydrate
• CAS No: 305808-14-4
• MF: C₇H₇NaO₅S
• MW: 226.182252168655
• CID: 92687
• PubChem ID: 24854374
• Update Time: 2025-05-25

2-formylbenzenesulfonic acid, sodium salt hydrate Chemical and Physical Properties

Names and Identifiers

• 2-formylbenzenesulfonic acid, sodium salt hydrate
• 305808-14-4
• DTXSID50583459
• Sodium 2-formylbenzene-1-sulfonate--water (1/1/1)
• sodium;2-formylbenzenesulfonate;hydrate
• MGFBXWRKSPLCAK-UHFFFAOYSA-M
• Benzaldehyde-2-sulfonic acid sodium salt hydrate
• Sodium 2-formylbenzenesulfonate hydrate
• SCHEMBL1403475
• Sodium2-formylbenzenesulfonatehydrate
• 2-Formylbenzenesulfonic acid sodium salt hydrate
• Benzenesulfonic acid, 2-formyl-, sodium salt, hydrate (1:1:1)
• 2-FORMYLBENZENESULFONIC ACID SODIUM SALT HYDRATE, TECH. 90

• MDL： F169435
• Inchi： 1S/C7H6O4S.Na.H2O/c8-5-6-3-1-2-4-7(6)12(9,10)11;;/h1-5H,(H,9,10,11);;1H2/q;+1;/p-1
• InChI Key： MGFBXWRKSPLCAK-UHFFFAOYSA-M
• SMILES： S(C1C=CC=CC=1C=O)(=O)(=O)[O-].[Na+].O

Computed Properties

• Exact Mass: 244.00200
• Monoisotopic Mass: 225.99118878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Color/Form: Light beige crystalline powder
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 101.11000
• LogP: 1.35540
• Sensitiveness: Air Sensitive
• Solubility: Not determined
• Vapor Pressure: Not available

2-formylbenzenesulfonic acid, sodium salt hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on 2-formylbenzenesulfonic acid, sodium salt hydrate

Comprehensive Overview of 2-Formylbenzenesulfonic Acid, Sodium Salt Hydrate (CAS No. 305808-14-4)

2-Formylbenzenesulfonic acid, sodium salt hydrate (CAS No. 305808-14-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, dye synthesis, and fine chemical production. Its unique molecular structure, featuring a formyl group (-CHO) and a sulfonate group (-SO3Na), makes it a versatile reagent for nucleophilic substitution and condensation reactions. With the growing demand for sustainable chemistry, researchers are increasingly exploring its role in green synthesis and biodegradable material development.

The compound’s hydrate form enhances stability during storage and transport, addressing common challenges in handling hygroscopic materials. Industries value its solubility in water and polar solvents, which simplifies applications in aqueous-phase reactions. Recent studies highlight its potential in photocatalysis and electrochemical sensors, aligning with trends in renewable energy and environmental monitoring. For instance, its sulfonate moiety improves charge transfer efficiency in dye-sensitized solar cells (DSSCs), a hot topic in clean energy research.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control of 305808-14-4. Purity thresholds (>98%) are often required for pharmaceutical-grade applications, where trace impurities could affect downstream reactions. Suppliers increasingly emphasize GMP-compliant production to meet regulatory standards, reflecting the compound’s expanding use in API (Active Pharmaceutical Ingredient) manufacturing.

From an SEO perspective, common user queries include: "2-formylbenzenesulfonic acid sodium salt solubility", "CAS 305808-14-4 synthesis method", and "sodium salt hydrate applications in organic chemistry". These keywords reflect practical concerns about reactivity, safety data, and industrial scalability. Notably, the compound’s role in heterocyclic compound synthesis attracts attention from medicinal chemists developing novel drug candidates.

Environmental considerations are another focal point. The biodegradability of sulfonated aromatic compounds like 2-formylbenzenesulfonic acid is under scrutiny, driving innovations in wastewater treatment. Recent patents describe its derivatives as eco-friendly corrosion inhibitors, tapping into the global push for green chemistry alternatives.

In summary, 2-formylbenzenesulfonic acid, sodium salt hydrate bridges traditional organic synthesis and cutting-edge applications. Its adaptability across sectors—from pharmaceuticals to renewable energy—positions it as a compound of enduring relevance. Future research may explore its chiral derivatives or metal-organic frameworks (MOFs), further expanding its utility in advanced materials science.